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Compound of Interest

Compound Name: ML089

Cat. No.: B1260850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML089 is a potent and selective inhibitor of phosphomannose isomerase (PMI), a key enzyme

in the mannose metabolic pathway.[1][2] PMI catalyzes the reversible isomerization of

mannose-6-phosphate to fructose-6-phosphate. This process is crucial for the synthesis of

GDP-mannose, a precursor for N-linked glycosylation of proteins. Inhibition of PMI by ML089
has been shown to be a valuable tool for studying congenital disorders of glycosylation (CDG),

particularly CDG-Ia, which is caused by a deficiency in phosphomannomutase 2 (PMM2).[1][2]

These application notes provide detailed protocols for the solubilization and preparation of

ML089 for use in cell culture experiments, along with a summary of its key properties.
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Property Value Source

CAS Number 1306638-12-9 [2]

Molecular Weight 245.27 g/mol [2]

IC50
1.3 µM (for phosphomannose

isomerase)
[1][2]

Solubility in DMSO 25 mg/mL (101.93 mM) [1][2]

Appearance Powder [1]

Recommended Solvents and Storage
Solvent Concentration Notes

Storage of Stock
Solution

DMSO
25 mg/mL (101.93

mM)

May require

sonication to fully

dissolve.[1][2]

-80°C for up to 6

months; -20°C for up

to 1 month.[1][2]

Note on DMSO Concentration in Cell Culture: To avoid cytotoxicity, the final concentration of

DMSO in the cell culture medium should be kept as low as possible, ideally ≤ 0.1%.[3][4] Most

cell lines can tolerate up to 0.5% DMSO without significant adverse effects.[1] However, it is

crucial to perform a vehicle control experiment to assess the impact of DMSO on the specific

cell line being used.

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML089 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML089 in DMSO.

Materials:

ML089 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Weighing ML089: Accurately weigh out the desired amount of ML089 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 2.45 mg of ML089 (Molecular Weight = 245.27 g/mol ).

Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the vial containing the

ML089 powder. For a 10 mM stock, if you weighed 2.45 mg of ML089, add 1 mL of DMSO.

Vortexing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to aid dissolution.

Sonication: If the compound does not fully dissolve with vortexing, place the vial in an

ultrasonic water bath and sonicate for 10-15 minutes.[1][2] Visually inspect the solution to

ensure there are no visible particles.

Aliquoting and Storage: Aliquot the clear stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[1][2]

Protocol 2: Preparation of Working Solutions and
Treatment of Cells
This protocol outlines the dilution of the ML089 stock solution to the final working concentration

for treating cells in culture.

Materials:

10 mM ML089 stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line
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Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM ML089 stock solution at

room temperature.

Calculating Dilutions: Determine the final concentration of ML089 required for your

experiment. As an example, to prepare a working solution that will result in a final

concentration of 10 µM in your cell culture well, you will need to perform a serial dilution.

Intermediate Dilution (Optional but Recommended): To ensure accurate pipetting and to

minimize the final DMSO concentration, it is good practice to perform an intermediate

dilution.

For example, to make a 1 mM intermediate solution, dilute the 10 mM stock 1:10 in sterile

cell culture medium or PBS. Pipette 10 µL of the 10 mM stock into 90 µL of medium/PBS.

Final Dilution: Add the calculated volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration.

Example using 10 mM stock: To achieve a final concentration of 10 µM in 1 mL of medium,

you would add 1 µL of the 10 mM stock solution. This will result in a final DMSO

concentration of 0.1%.

Example using 1 mM intermediate solution: To achieve a final concentration of 10 µM in 1

mL of medium, you would add 10 µL of the 1 mM intermediate solution. This will also result

in a final DMSO concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

ML089) to an equivalent volume of cell culture medium. This is crucial to distinguish the

effects of the compound from any effects of the solvent.

Cell Treatment: Remove the old medium from your cell culture plates and replace it with the

freshly prepared medium containing ML089 or the vehicle control.
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Incubation: Return the cells to the incubator and proceed with your experimental timeline.

Visualizations
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Caption: Mechanism of ML089 action on the phosphomannose isomerase pathway.
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Caption: Workflow for preparing ML089 for cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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